1-(2,2-Dioxo-2lambda6-thiabicyclo[3.2.1]octan-5-yl)-N-[(2,2-dioxo-2lambda6-thiabicyclo[3.2.1]octan-5-yl)methyl]methanamine;hydrochloride

• IUPAC Name: 1-(2,2-dioxo-2λ6-thiabicyclo[3.2.1]octan-5-yl)-N-[(2,2-dioxo-2λ6-thiabicyclo[3.2.1]octan-5-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C16H27NO4S2.ClH/c18-22(19)7-5-15(3-1-13(22)9-15)11-17-12-16-4-2-14(10-16)23(20,21)8-6-16;/h13-14,17H,1-12H2;1H
• InChI Key: NAOZWPMSWJNOEN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCS(=O)(=O)C1C2)CNCC34CCC(C3)S(=O)(=O)CC4.Cl
• Molecular Formula: C16H28ClNO4S2
• Molecular Weight: 398.0 g/mol

Description

The compound “1-(2,2-Dioxo-2lambda6-thiabicyclo[3.2.1]octan-5-yl)-N-[(2,2-dioxo-2lambda6-thiabicyclo[3.2.1]octan-5-yl)methyl]methanamine;hydrochloride” is a complex organic molecule. It appears to contain two bicyclic structures, each with a 2,2-dioxo group, connected by a methanamine group. This compound can be purchased online for pharmaceutical testing.

Synthesis Analysis

The synthesis of such a compound would likely involve the construction of the 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids. This process has attracted attention from many research groups worldwide due to the wide array of interesting biological activities displayed by tropane alkaloids. The synthesis could involve enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring two bicyclic structures each with a 2,2-dioxo group, connected by a methanamine group. The 8-azabicyclo[3.2.1]octane scaffold is a common feature in the family of tropane alkaloids.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound could involve asymmetric 1,3-dipolar cycloadditions. This process could afford optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities.

Scientific Research Applications

Tropane Alkaloid Synthesis

• The 8-azabicyclo[3.2.1]octane scaffold, which EN300-26618144 contains, serves as the central core for tropane alkaloids. . Researchers have explored stereoselective methods to prepare this fundamental structure, aiming for applications in drug discovery and development.

Enantioselective Construction

• Most approaches involve enantioselective construction of an acyclic starting material that carries the necessary stereochemical information for forming the bicyclic scaffold. .

Asymmetric 1,3-Dipolar Cycloadditions

• Researchers have reported the first example of asymmetric 1,3-dipolar cycloadditions between diazo imine-derived cyclic azomethine ylides and acryloylpyrazolidinone using a rhodium(II) complex/chiral Lewis acid binary system. .

Future Directions

The synthesis and study of compounds with the 8-azabicyclo[3.2.1]octane scaffold, such as this one, is an active area of research due to the interesting biological activities of tropane alkaloids. Future research could focus on developing more efficient and stereoselective synthesis methods, studying the biological activities of these compounds, and exploring their potential applications in medicine and other fields.